Cas no 865593-39-1 ((2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile)

• Product Name: (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile
• CAS No: 865593-39-1
• MF: C₁₉H₁₁ClFNO₃S
• MW: 387.811946153641
• CID: 5842837
• PubChem ID: 2139432
• Update Time: 2025-08-05

(2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-chlorophenyl)sulfonyl-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enenitrile
• (E)-2-((4-chlorophenyl)sulfonyl)-3-(5-(4-fluorophenyl)furan-2-yl)acrylonitrile
• (2E)-2-(4-CHLOROBENZENESULFONYL)-3-[5-(4-FLUOROPHENYL)FURAN-2-YL]PROP-2-ENENITRILE
• AKOS002194923
• (2E)-2-[(4-chlorophenyl)sulfonyl]-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enenitrile
• STK815523
• F1423-3810
• 865593-39-1
• (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile

• Inchi： 1S/C19H11ClFNO3S/c20-14-3-8-17(9-4-14)26(23,24)18(12-22)11-16-7-10-19(25-16)13-1-5-15(21)6-2-13/h1-11H/b18-11+
• InChI Key： XHDNSHVNZAOQHN-WOJGMQOQSA-N
• SMILES： ClC1C=CC(=CC=1)S(/C(/C#N)=C/C1=CC=C(C2C=CC(=CC=2)F)O1)(=O)=O

Computed Properties

• Exact Mass: 387.0132202g/mol
• Monoisotopic Mass: 387.0132202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile

Compound Introduction: (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile (CAS No. 865593-39-1)

The compound (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile, identified by its CAS number 865593-39-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a conjugated system of a nitrile group and an α,β-unsaturated carbonyl moiety, is appended with functional groups that enhance its pharmacological potential. Specifically, the presence of a 4-chlorobenzenesulfonyl group and a 4-fluorophenyl substituent on the furan ring suggests a high degree of structural complexity and specificity, which is often exploited in drug design.

In recent years, the development of novel heterocyclic compounds has garnered substantial attention due to their diverse biological activities. The furan scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to mimic natural products and exhibit a wide range of pharmacological effects. The introduction of electron-withdrawing groups such as the nitrile and sulfonyl functionalities can modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The structural motif of (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile is particularly intriguing because it combines several pharmacophoric elements that are known to enhance binding affinity and selectivity. The 4-chlorobenzenesulfonyl group, for instance, can serve as a hydrogen bond acceptor and may contribute to the molecule's solubility in polar environments, while the 4-fluorophenyl moiety can introduce hydrophobic interactions and fine-tune electronic effects. These features make the compound a promising candidate for further investigation in therapeutic applications.

Recent studies have demonstrated that compounds with similar structural features exhibit significant activity against various biological targets. For instance, derivatives of furan containing sulfonyl and nitrile groups have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The presence of both electron-withdrawing and aromatic substituents in (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile suggests that it may interact with multiple binding sites on biological macromolecules, potentially leading to synergistic effects.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the furan ring via condensation reactions, followed by functionalization with the appropriate substituents. The introduction of the nitrile group typically involves cyanation reactions, which can be achieved through various methods such as lithiation followed by quenching with a nitrile source or direct use of cyanating agents. The sulfonylation step often employs chlorosulfonic acid or its derivatives to introduce the 4-chlorobenzenesulfonyl group efficiently.

In terms of pharmacological evaluation, preliminary studies on structurally related compounds have shown promising results in vitro. The combination of the nitrile and sulfonyl groups appears to enhance binding affinity to enzymes and receptors involved in disease pathways. For example, similar scaffolds have been reported to inhibit kinases and other enzymes implicated in cancer progression. Further investigation into (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile could reveal its potential as an inhibitor or modulator of such targets.

The impact of fluorine substitution on biological activity is another critical aspect that warrants exploration. Fluorine atoms are known to influence metabolic stability, binding affinity, and selectivity in drug molecules. In this compound, the presence of a fluorine atom on one of the phenyl rings may enhance its interaction with biological targets by introducing hydrophobicity and modulating electronic effects. This feature is particularly relevant in drug design, where small changes in molecular structure can lead to significant differences in biological activity.

The conjugated system formed by the nitrile group and the α,β-unsaturated carbonyl moiety also plays a crucial role in determining the compound's properties. Conjugated systems are known to exhibit unique electronic characteristics due to delocalized π electrons, which can influence their reactivity and interactions with biological targets. In (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile, this conjugation may contribute to its ability to interact with proteins and nucleic acids through π-stacking interactions or other non-covalent forces.

In conclusion, (2E)-2-(4-chlorobenzenesulfonyl)-3-5-(4-fluorophenyl)furan-2-ylprop-2-enenitrile (CAS No. 865593-39-1) represents a structurally complex and pharmacologically interesting compound with significant potential for further development. Its unique combination of functional groups suggests that it may interact with multiple biological targets in ways that could lead to novel therapeutic interventions. Further research into its synthesis, pharmacological activity, and mechanism of action will be essential to fully realize its potential in medicinal chemistry.